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This technical support guide provides researchers, scientists, and drug development
professionals with detailed information, troubleshooting advice, and experimental protocols for
the application of the All-Bond 2 resin layer, with a specific focus on the air-thinning technique.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of the air-thinning step when applying All-Bond 2 resin?

Al: The primary purpose of air-thinning the adhesive resin layer is to evaporate the solvent
carrier and to ensure a uniform, thin layer of adhesive on the tooth surface.[1] Proper thinning
is crucial because residual solvent can inhibit the polymerization of the adhesive, potentially
weakening the bond.[1][2] Additionally, an overly thick adhesive layer can absorb water, which
may also lead to bond failure.[1]

Q2: The Instructions for Use (IFU) for All-Bond 2 mention "air thin" for the PRE-BOND RESIN.
What are the recommended parameters for this step?

A2: The manufacturer's instructions specify to "Air thin" the PRE-BOND RESIN but do not
provide specific parameters such as air pressure, duration, or distance.[3][4][5] General
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recommendations for air-thinning adhesives include using a sustained, half-pressure stream of
oil-free air, starting about one inch away and moving closer to create a thin, smooth, "plastic
wrap-like" coat.[1] For the primer layer (Primers A & B), the IFU is more specific,
recommending drying all surfaces for 5-6 seconds with an air syringe to ensure thorough
solvent removal.[3]

Q3: Is it possible to over-thin the All-Bond 2 resin layer? What are the consequences?

A3: Yes, it is possible to over-thin the resin layer. Aggressive or prolonged air-thinning can
result in an adhesive layer that is too thin.[6] A very thin layer may be subject to oxygen
inhibition during light curing, preventing complete polymerization and leading to compromised
bond strength.[7]

Q4: What happens if the All-Bond 2 resin layer is not air-thinned?

A4: One study specifically investigating All-Bond 2 found that applying the adhesive with a
brush and not air-thinning it before light curing resulted in significantly higher shear bond
strength compared to air-thinning for 3 seconds.[8] However, not thinning the layer may lead to
a thicker adhesive layer, which can appear as a radiolucent line on radiographs, potentially
being mistaken for decay.[6] It can also lead to solvent pooling and incomplete evaporation,
which can compromise the integrity of the bond.[1][2]

Q5: How can | visually determine if the resin layer has been adequately thinned?

A5: After proper application of the All-Bond 2 primers and subsequent drying, the surface
should appear glossy.[3] After applying the resin and air-thinning, there should be no visible
movement of the adhesive, and the surface should have a uniform, smooth appearance, free of
pooling.[9]
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Problem

Potential Cause

Recommended Solution

Low Bond Strength

1. Inadequate Solvent
Evaporation: Insufficient air-
drying of the primer or air-
thinning of the resin.[1][2] 2.
Over-thinning of Resin Layer:
Aggressive air-thinning may
lead to an oxygen-inhibited
layer that does not fully
polymerize.[7] 3.
Contamination: Moisture or oil
from the air syringe can

contaminate the surface.

1. For the primer, ensure a 5-6
second air-dry with an air
syringe to achieve a glossy
surface.[3] For the resin, apply
a gentle, oil-free air stream
until the adhesive layer is
uniform and does not move.[1]
[9] 2. Avoid high-pressure air
streams directly at the surface.
Use a gentle, indirect flow.[10]
3. Ensure the air syringe

provides clean, dry, oil-free air.

Post-operative Sensitivity

Incomplete Sealing: Gaps in
the adhesive layer due to
improper application or
thinning may not fully seal the
dentin tubules.[1]

Ensure complete coverage of
the prepared surface with the
adhesive. Apply gentle air-
thinning to create a uniform
layer without creating bare

spots.[6]

Radiolucent Line Under

Restoration

Thick Adhesive Layer:
Insufficient air-thinning can
lead to pooling of the
adhesive, creating a thick

layer.[6]

Apply a gentle stream of air to
evenly distribute the resin and
evaporate the solvent,
preventing pooling in line
angles and at the cavity floor.

[5]

Resin Layer Peels Off or Fails
to Adhere

1. Contamination: As
mentioned above. 2.
Incomplete Curing: Insufficient
light-curing time or intensity, or
an oxygen-inhibited layer from

over-thinning.[1][7]

1. Maintain a clean and dry
operating field. 2. Ensure the
curing light has an adequate
output (>600mW/cm?2) and is
held steady and directly over
the preparation for the
recommended time.[1] Avoid
over-thinning the adhesive

layer.
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Data Presentation
Table 1: Effect of Air-Thinning on All-Bond 2 Shear Bond
Strength

This table summarizes data from a study comparing the shear bond strength of All-Bond 2
with and without an air-thinning step after a 3-month water storage period.

Mean Shear Bond Strength

Adhesive System Application Method
(MPa) £ SD

o Adhesive applied with a brush, o _
All-Bond 2 / Bis-Fil-P o Significantly Higher
not air-thinned

o Adhesive applied with a brush, o
All-Bond 2 / Bis-Fil-P o Significantly Lower
air-thinned for 3 seconds

Absolute values were not
provided in the abstract, but
the difference was reported as

statistically significant.[8]

Table 2: Influence of Air-Blowing Duration on Bond
Strength of Various One-Step Adhesives (for
comparative context)

This data is from a study on modern one-step universal adhesives and is not specific to All-
Bond 2. It illustrates the general principle that air-blowing duration is a critical, material-
dependent parameter.
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_ Air-Blowing Duration for
Adhesive System Max. uTBS (MPa) + SD
Max. Bond Strength

All Bond Universal (ABU) 15s 44.75 £ 8.95
CLEARFIL Universal Bond

15s 68.23 + 16.36
(CuB)
G-Premio BOND (GPB) 30s 55.82 + 12.99

Data derived from a study on
the effect of air-blowing
duration on the microtensile
bond strength (WTBS) of one-

step adhesives to dentin.[9]

Experimental Protocols
Protocol 1: All-Bond 2 Application with Air-Thinning
(Manufacturer's General Guideline)

This protocol is based on the general instructions for a composite restoration using the total-
etch technique.[3]

Preparation: Prepare the cavity and clean the surface with pumice.

o Etching: Etch enamel and dentin for 15 seconds with a 32% phosphoric acid etchant (e.qg.,
UNI-ETCH®). Rinse thoroughly.

e Drying: Remove excess water with a brief burst of air. Do not desiccate the surface; it should
remain visibly moist.

e Priming: Mix equal parts of ALL-BOND 2 PRIMERS A & B. Apply 5 consecutive coats to the
enamel and dentin. Do not dry between coats.

e Solvent Evaporation: After the final primer coat, dry all surfaces for 5-6 seconds with an air
syringe to evaporate the solvent. The surface should appear glossy.

e Light Curing (Primer): Light cure for 20 seconds.
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Resin Application: Brush a thin layer of DENTIN/ENAMEL (D/E) RESIN over the primed
enamel and dentin.

Air-Thinning (Resin): Gently air-thin the resin layer to ensure an even thickness and remove
any pooling.

Light Curing (Resin): Light cure for 20 seconds.

Restoration: Proceed with composite layering and finishing.

Protocol 2: Comparative Experimental Workflow (Air-
Thinned vs. Non-Air-Thinned)

This workflow is adapted from a study methodology to allow for direct comparison.[8]

Substrate Preparation: Prepare flat dentin surfaces on extracted human molars.

Primer Application: Apply All-Bond 2 primers according to the manufacturer's instructions
(as in Protocol 1, steps 1-6).

Group Allocation: Divide the specimens into two groups.

o Group A (Non-Air-Thinned): Apply a thin layer of All-Bond 2 adhesive (D/E Resin) with a
brush. Do not air-thin. Proceed immediately to light curing.

o Group B (Air-Thinned): Apply a thin layer of All-Bond 2 adhesive (D/E Resin) with a
brush. Immediately air-thin the surface for 3 seconds with a standard air syringe. Proceed
to light curing.

Curing: Light polymerize the adhesive layer for the manufacturer's recommended time.

Composite Application: Place a composite resin (e.g., Bis-Fil-P) onto the cured adhesive
layer.

Storage & Testing: Store specimens in water and perform shear bond strength testing at a
designated time point (e.g., 3 months).
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Visualizations
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Caption: Standard workflow for All-Bond 2 application.
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Caption: Consequences of improper air-thinning technique.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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